Cas no 905966-40-7 (Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester)

• Product Name: Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
• CAS No: 905966-40-7
• MF: C₁₃H₁₇BO₄
• MW: 248.082684278488
• CID: 1952603
• PubChem ID: 24939088
• Update Time: 2025-04-21

Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methyl ester
• Methyl 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
• SCHEMBL2273662
• 905966-40-7
• starbld0010795
• F74539
• BS-47173

• Inchi： 1S/C13H17BO4/c1-13(2)8-17-14(18-9-13)11-6-4-10(5-7-11)12(15)16-3/h4-7H,8-9H2,1-3H3
• InChI Key： LOMGOLHZGKZTRH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 248.1219892g/mol
• Monoisotopic Mass: 248.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters